3,4-Dimethylisoxazole-5-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of isoxazole derivatives has been a topic of interest in the field of drug discovery . A method to synthesize 3,4,5-trisubstituted isoxazole derivatives from aromatic aldehyde and nitroacetic esters via the intermediate alkyl-5-hydroxy-6-oxo-4-aryl-6 H-1,2-oxazine-3-carboxylate derivatives has been reported .
Scientific Research Applications
Selective Esterification
5,5'-Dimethyl-3,3'-azoisoxazole, a derivative of 3,4-Dimethylisoxazole-5-carboxylic acid, has been used as an efficient and selective agent for the esterification of primary and secondary benzylic alcohols and phenols with aliphatic and aromatic carboxylic acids. This selective process, achieved via Mitsunobu protocols, allows for primary benzylic alcohols to be distinguished over secondary ones, aliphatic alcohols, and phenols. The isoxazole hydrazine byproduct can be simply isolated by filtration and recycled, showcasing the reagent's efficiency and potential for reuse (Iranpoor, Firouzabadi, & Khalili, 2010).
Synthesis of Amino-Dimethylisoxazole
3-Amino-4,5-dimethylisoxazole has been synthesized from technical-grade 2-methyl-2-butenenitrile and acetohydroxamic acid, presenting an operationally simple method that yields the title compound with good overall yield and purity. This synthesis highlights key features such as DBU treatment for starting material purity and the use of acetohydroxamic acid as an N-protected hydroxylamine equivalent, underscoring the compound's significance in chemical synthesis (Tellew, Leith, & Mathur, 2007).
Photoisomerization Studies
3,5-Dimethylisoxazole's photochemistry has been examined, revealing the formation of various photoproducts including nitrile ylide, an intermediate in isoxazole-oxazole photoisomerization. This study, integrating low-temperature matrix isolation and infrared spectroscopy, offers insight into the unimolecular photochemistry of 3,5-dimethylisoxazole and the structural nature of carbonyl nitrile ylide, marking a significant advancement in understanding the photochemical behaviors of isoxazole compounds (Nunes, Reva, & Fausto, 2013).
Mechanism of Action
Mode of Action
Isoxazole derivatives are known for their diverse biological activities, which suggests that they may interact with their targets in various ways .
Biochemical Pathways
Isoxazole derivatives are known to be involved in a wide range of biological processes .
Result of Action
Isoxazole derivatives are known to exhibit a wide range of biological activities .
Safety and Hazards
properties
IUPAC Name |
3,4-dimethyl-1,2-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-3-4(2)7-10-5(3)6(8)9/h1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYRXTAVFKKHROS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(ON=C1C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
91367-90-7 |
Source
|
| Record name | dimethyl-1,2-oxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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